![molecular formula C21H17N5OS B216024 6-amino-3-(2,5-dimethyl-3-thienyl)-4-(1H-indol-3-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile](/img/structure/B216024.png)
6-amino-3-(2,5-dimethyl-3-thienyl)-4-(1H-indol-3-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-amino-3-(2,5-dimethyl-3-thienyl)-4-(1H-indol-3-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a promising compound in the field of medicinal chemistry. It belongs to the class of pyrano[2,3-c]pyrazoles, which have shown potential in treating various diseases including cancer, inflammation, and viral infections.
Mechanism of Action
The exact mechanism of action of 6-amino-3-(2,5-dimethyl-3-thienyl)-4-(1H-indol-3-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It may also interfere with the replication of viruses by inhibiting viral DNA polymerase.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It can induce apoptosis (programmed cell death) in cancer cells, which can lead to the inhibition of tumor growth. It can also reduce the production of pro-inflammatory cytokines, which can help to alleviate inflammation. Additionally, it can inhibit the replication of viruses, which can prevent viral infections.
Advantages and Limitations for Lab Experiments
The advantages of using 6-amino-3-(2,5-dimethyl-3-thienyl)-4-(1H-indol-3-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments include its wide range of biological activities and its potential as a lead compound for the development of new drugs. However, the limitations include its low solubility in water, which can make it difficult to administer in vivo, and its potential toxicity, which requires further investigation.
Future Directions
There are several future directions for the research on 6-amino-3-(2,5-dimethyl-3-thienyl)-4-(1H-indol-3-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to investigate its potential as an anti-Alzheimer's agent. Another direction is to optimize its structure to improve its solubility and reduce its toxicity. Additionally, it can be used as a lead compound for the development of new drugs for cancer, inflammation, and viral infections. Further studies are needed to fully understand its mechanism of action and its potential as a therapeutic agent.
In conclusion, this compound is a promising compound in the field of medicinal chemistry. Its wide range of biological activities and potential as a lead compound for drug development make it an attractive target for further research. However, its limitations such as low solubility and potential toxicity require careful consideration. Further studies are needed to fully understand its mechanism of action and its potential as a therapeutic agent.
Synthesis Methods
The synthesis of 6-amino-3-(2,5-dimethyl-3-thienyl)-4-(1H-indol-3-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been reported in the literature. The method involves the reaction of 2,5-dimethyl-3-thiophenecarboxaldehyde, 3-indolylacetonitrile, ethyl cyanoacetate, and malononitrile in the presence of a catalyst such as piperidine and p-toluenesulfonic acid. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The product is obtained in good yield after purification by column chromatography.
Scientific Research Applications
6-amino-3-(2,5-dimethyl-3-thienyl)-4-(1H-indol-3-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been found to exhibit a wide range of biological activities. It has shown promising results in inhibiting the growth of cancer cells, including breast, lung, and prostate cancer cells. It also has anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. Furthermore, it has antiviral activity against herpes simplex virus type-1 and type-2. The compound has also been investigated for its potential as an anti-Alzheimer's agent.
properties
Molecular Formula |
C21H17N5OS |
---|---|
Molecular Weight |
387.5 g/mol |
IUPAC Name |
6-amino-3-(2,5-dimethylthiophen-3-yl)-4-(1H-indol-3-yl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile |
InChI |
InChI=1S/C21H17N5OS/c1-10-7-13(11(2)28-10)19-18-17(14(8-22)20(23)27-21(18)26-25-19)15-9-24-16-6-4-3-5-12(15)16/h3-7,9,17,24H,23H2,1-2H3,(H,25,26) |
InChI Key |
JPYLTTMXIOKIIV-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(S1)C)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=CNC5=CC=CC=C54 |
Canonical SMILES |
CC1=CC(=C(S1)C)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=CNC5=CC=CC=C54 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.